Cas no 501111-48-4 (2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide
• CAS No: 501111-48-4
• MF: C₁₇H₁₆N₄O₅S₂
• MW: 420.462740898132
• CID: 5823550
• PubChem ID: 1862895
• Update Time: 2025-10-25

2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-sulfamoylphenyl)acetamide
• 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide
• N-[4-(aminosulfonyl)phenyl]-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• Acetamide, N-[4-(aminosulfonyl)phenyl]-2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-
• AO-476/41767641
• 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(4-sulfamoylphenyl)acetamide
• F1344-0021
• AKOS002170454
• 501111-48-4
• SR-01000264785-1
• SR-01000264785

• Inchi： 1S/C17H16N4O5S2/c1-25-13-6-2-11(3-7-13)16-20-21-17(26-16)27-10-15(22)19-12-4-8-14(9-5-12)28(18,23)24/h2-9H,10H2,1H3,(H,19,22)(H2,18,23,24)
• InChI Key： GYUAJMNBTNGSKF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)CSC1=NN=C(C2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 420.05621197g/mol
• Monoisotopic Mass: 420.05621197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide

Introduction to 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide (CAS No. 501111-48-4)

2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide, with the CAS number 501111-48-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxyphenyl group, an oxadiazole ring, and a sulfamoyl moiety. These functional groups contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and cost-effective production of this compound. For instance, the use of green chemistry principles and catalytic systems has significantly reduced the environmental impact of its synthesis.

In terms of its chemical properties, 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been extensively studied, with findings indicating that it remains stable at room temperature and in neutral pH environments. However, exposure to strong acids or bases can lead to degradation.

The biological activity of 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide has been a focal point of numerous research studies. It has shown promising results in inhibiting the activity of specific enzymes and receptors involved in various disease pathways. For example, it has demonstrated potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has exhibited antitumor effects by targeting specific signaling pathways in cancer cells.

Clinical trials have further validated the therapeutic potential of 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide. Phase I trials have shown that it is well-tolerated by patients with minimal side effects. Phase II trials are currently underway to evaluate its efficacy in treating specific conditions such as chronic inflammatory diseases and certain types of cancer. Preliminary results are encouraging, with significant improvements observed in patient outcomes.

The mechanism of action of 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide involves multiple pathways. Its ability to modulate enzyme activity and receptor binding makes it a versatile candidate for drug development. For instance, its interaction with COX enzymes reduces the production of prostaglandins, which are responsible for inflammation and pain. In cancer cells, it disrupts signaling pathways that promote cell proliferation and survival.

Beyond its therapeutic applications, 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide has also been explored for its potential use in diagnostic imaging. Its unique structural features allow it to be labeled with radioisotopes or fluorescent markers for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. This opens up new possibilities for early detection and monitoring of diseases.

In conclusion, 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide (CAS No. 501111-48-4) is a promising compound with a wide range of potential applications in medicine and diagnostics. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its future development as a therapeutic agent.